Cas no 79574-42-8 (7-Isopropyl-7-cyanocycloheptatriene)

• Product Name: 7-Isopropyl-7-cyanocycloheptatriene
• CAS No: 79574-42-8
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 555436
• Update Time: 2023-08-02

7-Isopropyl-7-cyanocycloheptatriene Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatriene-1-carbonitrile,1-(1-methylethyl)-
• 2,4,6-Cycloheptatriene-1-carbonitrile,1-(1-methylethyl)-(9CI)
• 7-isopropyl-7-cyanocycloheptatriene
• 7-Isopropyl-7-cyanocycloheptatriene

• Inchi： 1S/C11H13N/c1-10(2)11(9-12)7-5-3-4-6-8-11/h3-8,10H,1-2H3
• InChI Key： HKMOBMQMDHFHEE-UHFFFAOYSA-N
• SMILES： N#CC1(C=CC=CC=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 23.8